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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901

Essential Safety and Handling Guide for 4-Butyl-2-
methylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Butyl-2-methylaniline. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risks.

Hazard Summary

4-Butyl-2-methylaniline is a chemical that poses significant health risks. It is classified as toxic
if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[2][3] This substance is also harmful to aquatic life
with long-lasting effects.[1][2]
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[1][2]

Acute Toxicity (Dermal) Toxic in contact with skin.[1][2]
Acute Toxicity (Inhalation) Toxic if inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[2][3]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]
Specific target organ toxicity May cause respiratory irritation.[2][3]

Harmful to aquatic life with long lasting effects.

[2]

Aquatic Hazard

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. A risk
assessment should always be conducted before handling this chemical.

PPE Selection Workflow

Caption: PPE selection workflow for handling 4-Butyl-2-methylaniline.

Detailed PPE Specifications
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Protection Type Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to
] EN 166 (EU) or NIOSH (US). )
Eye and Face Protection i vapors that can cause serious
[4] A face shield should be

used where there is a potential

Protects against splashes and

eye irritation.

for splashing.[5]

Wear fire/flame resistant and
impervious clothing.[4] Handle
with chemical-impermeable )
) o Prevents skin contact, as the
_ . gloves that satisfy EU Directive o _
Skin Protection chemical is toxic upon dermal
89/686/EEC and the standard ]
) absorption.[1][2]
EN 374.[4] Common materials
include neoprene, butyl rubber,

and nitrile rubber.[5]

If exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.[4] In o ]
o o Protects against inhalation,
) ) situations with high vapor o )
Respiratory Protection ) which is a primary route of
concentrations, a self- ]
) ) toxic exposure.[1][2]
contained breathing apparatus

(SCBA) may be necessary.[6]
[7]

Operational and Disposal Plans
Handling and Storage Protocol

o Ventilation: Always handle 4-Butyl-2-methylaniline in a well-ventilated area, preferably
within a chemical fume hood.[4]

« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition. Use
non-sparking tools to prevent fire caused by electrostatic discharge.[1][4]

o Personal Hygiene: Wash hands thoroughly after handling.[2][8] Do not eat, drink, or smoke in
the work area.[8]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Store
away from incompatible materials such as strong oxidizing agents and strong acids.[8][9]

Spill Management Protocol

Evacuation: Evacuate personnel from the spill area and ensure adequate ventilation.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[4]

Cleanup: Soak up the spill with inert absorbent material (e.g., sand, vermiculite).[1][8] Collect
the material and place it in a suitable, closed container for disposal.[1][4]

Decontamination: After cleanup, decontaminate and launder all protective clothing and
equipment before storing and re-using.

First Aid Measures

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . _
artificial respiration and consult a doctor
immediately.[4]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water and

consult a doctor.[4]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[4]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a doctor or Poison Control Center

immediately.[4]

Disposal Plan

Waste Classification: This material should be treated as hazardous waste.
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» Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer systems or
contaminate water, foodstuffs, or feed.[4]

o Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, puncture the packaging to make it unusable for other
purposes and dispose of it in a sanitary landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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